

A-79175: A Comprehensive Pharmacological Profile

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: A-79175

Cat. No.: B1664261

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Abstract

A-79175 is a potent and specific second-generation 5-lipoxygenase (5-LO) inhibitor developed by Abbott Laboratories. Identified by the CAS number 141579-87-5 and the chemical name (R)-N-(3-(5-(4-fluorophenoxy)-2-furanyl)-1-methyl-2-propynyl)-N-hydroxyurea, **A-79175** has been a subject of preclinical research for its potential therapeutic applications in inflammatory conditions. This technical guide provides a detailed overview of the pharmacological properties of **A-79175**, including its mechanism of action, available in vitro data, and the methodologies used in its evaluation.

Core Pharmacological Data

While specific quantitative values for IC_{50} and K_i are not readily available in the public domain, the existing literature consistently describes **A-79175** as a potent inhibitor of 5-lipoxygenase. Its primary mechanism of action is the inhibition of this key enzyme in the leukotriene biosynthesis pathway.

Table 1: In Vitro Activity of **A-79175**

Parameter	Assay System	Effect	Source
Leukotriene Production	RAW 264.7 Macrophages	Dose-dependent abolishment of leukotriene production	[1]

Mechanism of Action: Inhibition of the 5-Lipoxygenase Pathway

A-79175 exerts its pharmacological effect by directly inhibiting the 5-lipoxygenase enzyme. This enzyme is responsible for the initial steps in the conversion of arachidonic acid to leukotrienes, which are potent pro-inflammatory mediators. By blocking 5-LO, **A-79175** effectively halts the production of leukotrienes, thereby mitigating inflammatory responses.

Figure 1: A-79175 inhibits the 5-lipoxygenase pathway.

Experimental Protocols

Inhibition of Leukotriene Production in RAW 264.7 Macrophages

This protocol is based on the methodology described by Hulkower et al. (1996).[1]


Objective: To assess the ability of **A-79175** to inhibit the production of leukotrienes in a cellular context.

Cell Line: RAW 264.7 murine macrophages.

Methodology:

- **Cell Culture:** RAW 264.7 macrophages are cultured in an appropriate medium and conditions until they reach the desired confluence.
- **Stimulation:** The cells are stimulated with a calcium ionophore, such as A23187, to induce the release of arachidonic acid and subsequent leukotriene synthesis.

- Treatment: **A-79175** is added to the cell cultures at varying concentrations prior to or concurrently with the stimulant.
- Leukotriene Measurement: Following an incubation period, the cell supernatant is collected, and the levels of leukotrienes (e.g., LTB₄, LTC₄) are quantified using techniques such as enzyme-linked immunosorbent assay (ELISA) or high-performance liquid chromatography (HPLC).
- Data Analysis: The reduction in leukotriene levels in the presence of **A-79175** compared to a vehicle control is used to determine its inhibitory activity.



[Click to download full resolution via product page](#)

Figure 2: Workflow for assessing **A-79175**'s inhibitory activity.

Potential Therapeutic Indications

Based on its mechanism of action as a 5-lipoxygenase inhibitor, **A-79175** was investigated for its potential in treating various inflammatory and allergic diseases. These include:

- **Asthma:** Leukotrienes are key mediators of bronchoconstriction and inflammation in asthma.
- **Allergic Rhinitis:** The inflammatory response in allergic rhinitis is also partly driven by leukotrienes.
- **Rheumatoid Arthritis:** Leukotrienes contribute to the joint inflammation and damage seen in rheumatoid arthritis.
- **Inflammatory Bowel Disease:** The role of leukotrienes in the pathogenesis of inflammatory bowel disease has been an area of active research.

Furthermore, there is emerging interest in the role of 5-lipoxygenase in other conditions, suggesting broader potential applications for inhibitors like **A-79175**.

Conclusion

A-79175 is a well-characterized preclinical 5-lipoxygenase inhibitor with demonstrated potent activity in cellular models of inflammation. Its specific mechanism of action makes it a valuable tool for research into the role of the 5-lipoxygenase pathway in various diseases and a potential lead compound for the development of novel anti-inflammatory therapies. Further disclosure of quantitative pharmacological data from the developing company would be beneficial for a more complete public understanding of its potency and selectivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Corneal permeability of aldose reductase inhibitor, M79175. I. In vitro study using corneal permeability apparatus - PubMed [pubmed.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [A-79175: A Comprehensive Pharmacological Profile]. BenchChem, [2025]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1664261#pharmacological-profile-of-a-79175\]](https://www.benchchem.com/product/b1664261#pharmacological-profile-of-a-79175)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com